4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one

• IUPAC Name: 4-(5-amino-1,3,4-thiadiazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C13H14N4OS/c1-8-4-2-3-5-10(8)17-7-9(6-11(17)18)12-15-16-13(14)19-12/h2-5,9H,6-7H2,1H3,(H2,14,16)
• InChI Key: OHQYDQUCTFVJER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CC(CC2=O)C3=NN=C(S3)N
• Molecular Formula: C13H14N4OS
• DSSTOX Substance ID: DTXSID401154967
• Molecular Weight: 274.34 g/mol
• CAS RN: 1142202-37-6

Description

The compound 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one is a heterocyclic compound that features a thiadiazole ring, a pyrrolidinone moiety, and a substituted phenyl group. This type of molecular framework is often found in compounds with a variety of biological activities, making it a significant target for synthesis and study in medicinal chemistry.

Synthesis Analysis

The synthesis of related heterocyclic compounds has been reported in the literature. For instance, the one-pot synthesis of methyl 4-aminopyrrole-2-carboxylates, which shares a similar pyrrole moiety to the compound , was achieved using a relay catalytic cascade reaction involving 5-methoxyisoxazoles and pyridinium ylides with a FeCl2/Et3N binary catalytic system . Although the exact synthesis of 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one is not detailed, the methodologies described could potentially be adapted for its synthesis.

Molecular Structure Analysis

The molecular structure of compounds containing the 1,3,4-thiadiazol moiety has been studied using X-ray diffraction, as seen in the crystal structure determination of a related imine compound . The study of such structures provides insight into the intermolecular interactions and electronic configurations that could be relevant for understanding the properties of 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one.

Chemical Reactions Analysis

The reactivity of the amino group on the thiadiazole ring can be inferred from similar compounds, where it participates in nucleophilic reactions. For example, 4-Amino-5-(3-pyridyl)-4H-1,2,4-triazole-3-thiol reacted with various aromatic aldehydes to yield substituted triazoles . This suggests that the amino group in the compound of interest may also be reactive towards electrophiles.

Physical and Chemical Properties Analysis

The physical and chemical properties of related heterocyclic compounds have been explored through various studies. For instance, the electronic and geometric structure of an imine with a thiadiazole ring was investigated using density functional theory, and its properties were further studied using spectroscopic methods . Additionally, the synthesis of 5-amino-2-(4-chlorophenyl)-7-substituted phenyl-8,8a-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidine-6-carbonitrile derivatives, which are structurally related to the compound , was reported to yield products with antitumor, fungicidal, antibacterial, and herbicidal activities . These studies provide a foundation for predicting the properties of 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one, which may also exhibit similar biological activities.

Safety and Hazards

This compound is intended for research use only and is not intended for diagnostic or therapeutic use. The safety data sheet (SDS) and certificate of analysis should be referred to for detailed safety and handling information.

Future Directions

The future directions for research on this compound would depend on the results of initial studies. Given that it’s a product for proteomics research, it might be used to study protein function, interactions, or structure.